Cas no 2228847-10-5 (1-(2,6-dichloropyridin-4-yl)prop-2-en-1-one)

• Product Name: 1-(2,6-dichloropyridin-4-yl)prop-2-en-1-one
• CAS No: 2228847-10-5
• MF: C₈H₅Cl₂NO
• MW: 202.037400007248
• CID: 6292762
• PubChem ID: 165738564
• Update Time: 2025-05-20

1-(2,6-dichloropyridin-4-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dichloropyridin-4-yl)prop-2-en-1-one
• 2228847-10-5
• EN300-1977632

• Inchi： 1S/C8H5Cl2NO/c1-2-6(12)5-3-7(9)11-8(10)4-5/h2-4H,1H2
• InChI Key： BMHNBZCIAWLBFU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C=C)=O)C=C(N=1)Cl

Computed Properties

• Exact Mass: 200.9748192g/mol
• Monoisotopic Mass: 200.9748192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30Ų

Additional information on 1-(2,6-dichloropyridin-4-yl)prop-2-en-1-one

Compound CAS No 2228847-10-5: 1-(2,6-Dichloropyridin-4-yl)prop-2-en-1-one

The compound with CAS No 2228847-10-5, commonly referred to as 1-(2,6-dichloropyridin-4-yl)prop-2-en-1-one, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring substituted with chlorine atoms at positions 2 and 6, and a propenone group attached at position 4 of the pyridine ring. The pyridine ring serves as a versatile platform for further chemical modifications, making this compound a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of 1-(2,6-dichloropyridin-4-yl)prop-2-en-1-one in the development of novel agrochemicals and pharmaceutical agents. Its ability to act as a precursor in the synthesis of bioactive compounds has been extensively explored in academic and industrial research settings. For instance, researchers have demonstrated that this compound can be effectively utilized in the construction of heterocyclic frameworks, which are essential components of many drugs and pesticides.

The synthesis of 1-(2,6-dichloropyridin-4-yl)prop-2-en-1-one typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and product purity. One common approach involves the chlorination of pyridine derivatives followed by alkylation or acylation steps to introduce the propenone group. The use of advanced catalytic systems and green chemistry principles has further enhanced the efficiency and sustainability of these synthetic routes.

In terms of applications, 1-(2,6-dichloropyridin-4-yl)prop-2-en-1-one has shown promise in the field of pest control. Its ability to inhibit key enzymes involved in insect metabolism makes it a potential candidate for the development of eco-friendly pesticides. Additionally, this compound has been investigated for its potential anti-inflammatory and antioxidant properties, which could pave the way for its use in therapeutic agents.

From an environmental perspective, understanding the fate and behavior of 1-(2,6-dichloropyridin-4-yl)prop-2-en-1-one in natural ecosystems is crucial for assessing its safety and sustainability. Studies have indicated that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in soil and water systems. However, further research is needed to fully characterize its environmental impact and develop strategies for minimizing adverse effects.

In conclusion, 1-(2,6-dichloropyridin-4-yL)prop-2-en-one (CAS No 2228847-) represents a valuable building block in modern organic chemistry with diverse applications across multiple disciplines. Its unique structure and reactivity make it an attractive target for both fundamental research and industrial development. As advancements in synthetic methodologies and analytical techniques continue to emerge, the potential for this compound to contribute to innovative solutions in agriculture, medicine, and beyond remains vast.